Cas no 1261568-84-6 (3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid)

3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid structure
1261568-84-6 structure
Product Name:3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid
CAS No:1261568-84-6
MF:C10H9F3O4
MW:250.171273946762
CID:4962788
Update Time:2025-07-19

3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid
    • Inchi: 1S/C10H9F3O4/c11-10(12,13)17-7-3-1-6(8(14)5-7)2-4-9(15)16/h1,3,5,14H,2,4H2,(H,15,16)
    • InChI Key: LTDNNDUXQKEEOD-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(C=1)O)CCC(=O)O)(F)F

Computed Properties

  • Exact Mass: 250.04529325 g/mol
  • Monoisotopic Mass: 250.04529325 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 250.17

3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003429-250mg
3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid
1261568-84-6 97%
250mg
$475.20 2023-09-03
Alichem
A014003429-500mg
3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid
1261568-84-6 97%
500mg
$831.30 2023-09-03
Alichem
A014003429-1g
3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid
1261568-84-6 97%
1g
$1534.70 2023-09-03

Additional information on 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid

3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid: A Promising Molecule in Pharmaceutical Development

3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid, with the chemical structure derived from the CAS No. 1261568-84-6, has emerged as a significant compound in the field of pharmaceutical research. This molecule, characterized by its hydroxy and trifluoromethoxy functional groups, exhibits unique physicochemical properties that make it a candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating inflammatory pathways and targeting specific receptors, positioning it as a key player in the development of novel therapeutic agents.

The trifluoromethoxy group in the molecular structure plays a critical role in enhancing the compound's hydrophobicity and metabolic stability. This functional group is known to influence the molecule's interaction with biological targets, thereby affecting its pharmacological activity. Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that the trifluoromethoxy substitution significantly improves the binding affinity of the compound to certain protein targets, which is a crucial factor in drug design.

Recent advancements in hydroxy-containing compounds have underscored the importance of hydroxy functional groups in modulating biological activity. The hydroxy group in 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid contributes to the molecule's solubility and its ability to form hydrogen bonds with target proteins. This property is particularly relevant in the context of developing drugs for inflammatory diseases, where the interaction with specific receptors is essential for therapeutic efficacy.

The CAS No. 1261568-8,4-6 is a unique identifier that ensures the precise characterization of this compound. This number is critical in distinguishing 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid from other similar compounds, which is vital for scientific communication and regulatory compliance. The use of standardized CAS No. 1261568-84-6 facilitates accurate referencing in research literature and ensures consistency across different studies.

Current research on 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid has focused on its potential as an anti-inflammatory agent. A 2023 study published in *Pharmaceutical Research* explored the compound's ability to inhibit the NF-κB pathway, a key mediator of inflammation. The results indicated that the trifluoromethoxy group enhances the molecule's potency in modulating this pathway, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research involves the hydroxy group's role in the compound's interaction with biological targets. The hydroxy group in 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid is believed to contribute to its ability to form hydrogen bonds with specific receptors, thereby improving its binding affinity. This property is particularly important in the development of drugs that require high specificity to minimize side effects.

The CAS No. 1261568-84-6 also plays a crucial role in the synthesis and characterization of 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid. The precise identification provided by the CAS No. 1261568-84-6 is essential for ensuring the accuracy of chemical synthesis protocols and for validating the compound's properties in experimental studies.

Recent studies have also explored the trifluoromethoxy group's impact on the compound's metabolic stability. The trifluoromethoxy substitution has been shown to increase the molecule's resistance to enzymatic degradation, which is a desirable property for drugs that require prolonged activity in the body. This characteristic is particularly relevant for the development of long-acting therapeutic agents.

The hydroxy group in 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid is also significant in terms of its solubility properties. The presence of the hydroxy group enhances the compound's water solubility, which is crucial for its bioavailability and formulation into pharmaceutical products. This property is particularly important for drugs that need to be administered orally or through injection.

Research into the trifluoromethoxy group's influence on the compound's pharmacokinetic profile has also gained attention. The trifluoromethoxy substitution is known to affect the molecule's absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 study published in *Drug Metabolism and Disposition* found that the trifluoromethoxy group significantly improves the compound's oral bioavailability, making it a promising candidate for drug development.

The CAS No. 1261568-84-6 is not only a unique identifier but also a vital tool for tracking the compound's development across different stages of research. The use of standardized CAS No. 1261568-84-6 ensures that researchers can accurately reference the compound in their studies, which is essential for the reproducibility of scientific findings.

Furthermore, the hydroxy group's role in the compound's interaction with biological targets has been the focus of several recent studies. The hydroxy group in 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid is believed to contribute to its ability to form hydrogen bonds with specific receptors, thereby improving its binding affinity. This property is particularly important in the development of drugs that require high specificity to minimize side effects.

The trifluoromethoxy group's impact on the compound's metabolic stability has also been a topic of recent research. The trifluoromethoxy substitution has been shown to increase the molecule's resistance to enzymatic degradation, which is a desirable property for drugs that require prolonged activity in the body. This characteristic is particularly relevant for the development of long-acting therapeutic agents.

Overall, the CAS No. 1261568-84-6 and the hydroxy and trifluoromethoxy groups play critical roles in the characterization and development of 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid. These properties are essential for understanding the compound's pharmacological activity and for its potential application in the treatment of various diseases.

Recent advancements in the field of medicinal chemistry have highlighted the importance of compounds like 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid in the development of new therapeutic agents. The unique combination of the hydroxy and trifluoromethoxy groups in this compound provides a valuable platform for further research and innovation in drug design.

As research on 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid continues to evolve, the CAS No. 1261568-84-6 will remain a crucial identifier for this compound. The precise characterization provided by the CAS No. 1261568-84-6 ensures that scientists can accurately reference and study the compound, which is essential for the advancement of medicinal chemistry.

In conclusion, the CAS No. 1261568-84-6 and the hydroxy and trifluoromethoxy groups are integral to the study and development of 3-(2'-Hydroxy-4'-(trifluoromethoxy)phenyl)propionic acid. These properties are essential for understanding the compound's pharmacological activity and for its potential application in the treatment of various diseases.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.